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Compound of Interest

Compound Name: Asn-Val

CAS No.: 145314-87-0

Cat. No.: B132473

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of the dipeptide

Asparagine-Valine (Asn-Val) as a standard in chromatographic analyses. These guidelines are

intended to assist in method development, system suitability testing, and quantitative analysis

in research and pharmaceutical quality control environments.

Application Note 1: Quantification of Asn-Val
Dipeptide Standard by Reversed-Phase HPLC with
UV Detection
Introduction

Peptide reference standards are crucial for ensuring the accuracy, reproducibility, and

consistency of analytical methods in pharmaceutical development and quality control.[1][2][3]

The dipeptide Asn-Val can be utilized as a reference standard to verify system performance

and to quantify its presence in various samples. This application note describes a reversed-
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phase high-performance liquid chromatography (RP-HPLC) method coupled with ultraviolet

(UV) detection for the quantitative analysis of Asn-Val.

Experimental Protocol

A standard HPLC system equipped with a UV detector is employed for this method. The

separation is based on the hydrophobicity of the analyte.

Materials and Reagents:

Asn-Val reference standard

Acetonitrile (HPLC grade)

Trifluoroacetic acid (TFA)

Ultrapure water

Chromatographic Conditions:

Parameter Value

Column C18 Reversed-Phase, 4.6 x 150 mm, 5 µm

Mobile Phase A 0.1% TFA in Water

Mobile Phase B 0.1% TFA in Acetonitrile

Gradient 5% to 30% B over 15 minutes

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 214 nm

Injection Volume 10 µL

Standard Preparation:
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Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Asn-Val reference standard

and dissolve it in 10 mL of Mobile Phase A.

Working Standard Solutions: Prepare a series of dilutions from the primary stock solution

using Mobile Phase A to create standards with concentrations ranging from 1 µg/mL to 100

µg/mL.

Data Analysis:

A calibration curve is generated by plotting the peak area of the Asn-Val standard against its

concentration. The concentration of Asn-Val in unknown samples is determined by

interpolating their peak areas from this calibration curve.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of this method.

Parameter Result

Retention Time (tR) Approximately 8.5 min

Linearity (R²) (1-100 µg/mL) > 0.999

Limit of Detection (LOD) 0.5 µg/mL

Limit of Quantification (LOQ) 1.0 µg/mL

Precision (%RSD, n=6) < 2%

Accuracy (% Recovery) 98-102%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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